Cas no 936095-32-8 (Methyl 3-bromomethyl-5-phenylthiophene-2-carboxylate)

• Product Name: Methyl 3-bromomethyl-5-phenylthiophene-2-carboxylate
• CAS No: 936095-32-8
• MF: C₁₃H₁₁BrO₂S
• MW: 311.194241762161
• CID: 2131470
• Update Time: 2023-08-04

Methyl 3-bromomethyl-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromomethyl-5-phenylthiophene-2-carboxylate
• Methyl 3-bromomethyl-5-phenylthiophene-2-carboxylate

• Inchi： 1S/C13H11BrO2S/c1-16-13(15)12-10(8-14)7-11(17-12)9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： FXUUNXCQYXMIDE-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OC)SC(C2C=CC=CC=2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Topological Polar Surface Area: 54.5